![molecular formula C14H26N4S2 B1235779 3,7-Dibutyl-3,7-dimethyl-2,6-dihydro-[1,2,4]triazolo[1,2-a][1,2,4]triazole-1,5-dithione](/img/structure/B1235779.png)
3,7-Dibutyl-3,7-dimethyl-2,6-dihydro-[1,2,4]triazolo[1,2-a][1,2,4]triazole-1,5-dithione
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Overview
Description
3,7-dibutyl-3,7-dimethyl-2,6-dihydro-[1,2,4]triazolo[1,2-a][1,2,4]triazole-1,5-dithione is a member of triazolidines.
Scientific Research Applications
Synthesis and Antibacterial Properties A study by Mallikarjunaswamy et al. (2022) developed an efficient and environmentally friendly method for synthesizing compounds like 3,7-Dibutyl-3,7-dimethyl-2,6-dihydro-[1,2,4]triazolo[1,2-a][1,2,4]triazole-1,5-dithione. This synthesis involved reacting aldazines with KSCN and HCl in an ethanolic medium, resulting in excellent yields and easy isolation. Notably, one synthesized compound, 3,7-bis(4-chlorophenyl)tetrahydro-1H,5H-[1,2,4]triazolo[1,2-a][1,2,4]triazole-1,5-dithione, demonstrated remarkable antibacterial properties (Mallikarjunaswamy et al., 2022).
Synthetic Methodology and Applications Saeed et al. (2016) developed a simple, single-step methodology for synthesizing 3,7-dialkyltetrahydro-1H,5H-[1,2,4]triazolo[1,2-a][1,2,4]triazole-1,5-dithiones in improved yields. This process involved an acid-catalyzed reaction of thiosemicarbazide and aliphatic aldehydes at reflux temperature. The resulting C-2 symmetric hexaheteroatomic fused heterocycles from this method are expected to have exceptional applications in various fields (Saeed et al., 2016).
properties
Molecular Formula |
C14H26N4S2 |
---|---|
Molecular Weight |
314.5 g/mol |
IUPAC Name |
3,7-dibutyl-3,7-dimethyl-2,6-dihydro-[1,2,4]triazolo[1,2-a][1,2,4]triazole-1,5-dithione |
InChI |
InChI=1S/C14H26N4S2/c1-5-7-9-13(3)15-11(19)18-14(4,10-8-6-2)16-12(20)17(13)18/h5-10H2,1-4H3,(H,15,19)(H,16,20) |
InChI Key |
RDNFFQNLAUZJTP-UHFFFAOYSA-N |
SMILES |
CCCCC1(NC(=S)N2N1C(=S)NC2(C)CCCC)C |
Canonical SMILES |
CCCCC1(NC(=S)N2N1C(=S)NC2(C)CCCC)C |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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